1-fluoroethane-1-sulfonamide
Overview
Description
1-Fluoroethane-1-sulfonamide, also known as FES, is a fluorinated organic compound used in a variety of scientific research applications. It is a colorless, non-flammable gas that has a low boiling point and is soluble in water. FES is a versatile compound with a wide range of uses in the lab due to its unique properties. It is used in the synthesis of various compounds, in the study of biochemical and physiological processes, and in the development of new technologies.
Scientific Research Applications
1-fluoroethane-1-sulfonamide has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various compounds, such as 1-fluoroethane-1-sulfonamide-2-oxide, which is a useful intermediate in the synthesis of pharmaceuticals. 1-fluoroethane-1-sulfonamide is also used in the study of biochemical and physiological processes. For example, it has been used to study the role of sulfonamides in the regulation of enzyme activity.
Mechanism of Action
The mechanism of action of 1-fluoroethane-1-sulfonamide is not completely understood. However, it is believed that 1-fluoroethane-1-sulfonamide acts as a competitive inhibitor of enzymes. This means that it binds to the active site of the enzyme and prevents the substrate from binding and being converted into the product.
Biochemical and Physiological Effects
1-fluoroethane-1-sulfonamide has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and chymotrypsin. It has also been found to inhibit the growth of bacteria and fungi. In addition, 1-fluoroethane-1-sulfonamide has been found to have an anti-inflammatory effect and to reduce the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
1-fluoroethane-1-sulfonamide has several advantages for use in lab experiments. It is a relatively inexpensive compound and is easily synthesized. It is also a relatively non-toxic compound, making it safe to use in the lab. However, 1-fluoroethane-1-sulfonamide also has some limitations. It is a volatile compound and can easily evaporate, making it difficult to store. In addition, 1-fluoroethane-1-sulfonamide is not as stable as some other compounds and can degrade over time.
Future Directions
There are a number of potential future directions for the use of 1-fluoroethane-1-sulfonamide in scientific research. One potential area of research is the development of new compounds based on the structure of 1-fluoroethane-1-sulfonamide. Another potential area of research is the study of the effects of 1-fluoroethane-1-sulfonamide on other biochemical and physiological processes, such as the regulation of gene expression. In addition, 1-fluoroethane-1-sulfonamide could be used in the development of new technologies, such as targeted drug delivery systems. Finally, 1-fluoroethane-1-sulfonamide could be used in the development of new diagnostic tests and treatments for diseases.
Synthesis Methods
1-fluoroethane-1-sulfonamide can be synthesized in a variety of ways. One of the most common methods is the reaction of 1-bromo-1-fluoroethane with sulfuric acid. This reaction produces 1-fluoroethane-1-sulfonamide and hydrogen bromide. Another method is the reaction of 1-chloro-1-fluoroethane with sulfuric acid. This reaction produces 1-fluoroethane-1-sulfonamide and hydrogen chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-fluoroethane-1-sulfonamide involves the reaction of 1-fluoroethane with sulfamide in the presence of a suitable catalyst.", "Starting Materials": [ "1-fluoroethane", "sulfamide", "catalyst" ], "Reaction": [ "1. Mix 1-fluoroethane and sulfamide in a suitable solvent.", "2. Add the catalyst to the mixture and stir at a suitable temperature and pressure.", "3. Allow the reaction to proceed for a suitable amount of time.", "4. Remove the solvent and any unreacted starting materials by filtration or distillation.", "5. Purify the product by recrystallization or chromatography.", "6. Analyze the product using spectroscopic and analytical techniques to confirm its identity." ] } | |
CAS RN |
2763268-51-3 |
Product Name |
1-fluoroethane-1-sulfonamide |
Molecular Formula |
C2H6FNO2S |
Molecular Weight |
127.1 |
Purity |
95 |
Origin of Product |
United States |
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